Cas no 1502161-86-5 (1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid)

1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid structure
1502161-86-5 structure
Product Name:1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
CAS No:1502161-86-5
MF:C9H12N2O2
MW:180.203782081604
CID:5816168
PubChem ID:82600546
Update Time:2024-01-13

1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
    • EN300-1842690
    • 1502161-86-5
    • Inchi: 1S/C9H12N2O2/c1-11-6-5-10-7(11)9(8(12)13)3-2-4-9/h5-6H,2-4H2,1H3,(H,12,13)
    • InChI Key: WINDTGYJZWKFQU-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=NC=CN2C)CCC1)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.1Ų

1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1842690-0.05g
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$888.0 2023-09-19
Enamine
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Enamine
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Enamine
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